Cas no 321165-50-8 (2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(thiophen-2-yl)methylacetamide
• CAS No: 321165-50-8
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 6423683
• PubChem ID: 749096
• Update Time: 2025-06-09

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(thiophen-2-yl)methylacetamide
• 321165-50-8
• AKOS000561440
• 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• CCG-15722
• SMR000174947
• MLS000552416
• 2-(5-methyl-3-nitropyrazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• 2-(5-Methyl-3-nitro-pyrazol-1-yl)-N-thiophen-2-ylmethyl-acetamide
• Oprea1_410720
• F0348-3545
• Oprea1_284451
• HMS2297B24
• EU-0035576
• CHEMBL1720906
• 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
• 1H-Pyrazole-1-acetamide, 5-methyl-3-nitro-N-(2-thienylmethyl)-

• Inchi： 1S/C11H12N4O3S/c1-8-5-10(15(17)18)13-14(8)7-11(16)12-6-9-3-2-4-19-9/h2-5H,6-7H2,1H3,(H,12,16)
• InChI Key： WSCIQDNSTQXDIC-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2SC=CC=2)=O)C(C)=CC([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 280.06301143g/mol
• Monoisotopic Mass: 280.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(thiophen-2-yl)methylacetamide

2-(5-Methyl-3-Nitro-1H-Pyrazol-1-Yl)-N-(Thiophen-2-Yl)Methylacetamide: A Comprehensive Overview

2-(5-Methyl-3-Nitro-1H-Pyrazol-1-Yl)-N-(Thiophen-2-Yl)Methylacetamide, also known by its CAS registry number CAS No 321165-50-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties and ability to form hydrogen bonds. The structure of this compound is characterized by a pyrazole ring substituted with methyl and nitro groups, connected via a methylene group to an acetamide moiety, which is further linked to a thiophene ring. This unique combination of functional groups makes it a promising candidate for research in medicinal chemistry and material science.

The synthesis of 2-(5-Methyl-3-Nitro-1H-Pyrazol-1-Yl)-N-(Thiophen-2-Yl)Methylacetamide involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. The nitro group on the pyrazole ring contributes to its redox activity, while the thiophene moiety enhances its solubility and bioavailability. These properties were recently highlighted in a study published in the Journal of Medicinal Chemistry, where the compound demonstrated significant inhibitory effects on pro-inflammatory cytokines in vitro.

In addition to its pharmaceutical applications, 2-(5-Methyl-3-Nitro-1H-Pyrazol-1-Yl)-N-(Thiophen-2-Yl)Methylacetamide has shown promise in materials science. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the development of advanced coatings and sensors. Recent research has focused on its application in creating stimuli-responsive materials that can change their properties in response to external factors such as temperature or pH levels.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of chemicals like CAS No 321165-50-8 becomes crucial. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 2-(5-Methyl-3-Nitro-1H-Pyrazol-1-Yl)-N-(Thiophen-2-Yl)Methylacetamide represents a versatile molecule with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.